N-{[1-(2-methylbenzyl)-4-piperidinyl]methyl}-3-(3-methyl-1H-pyrazol-1-yl)-N-(3-pyridinylmethyl)propanamide

• IUPAC Name: N-[[1-[(2-methylphenyl)methyl]piperidin-4-yl]methyl]-3-(3-methylpyrazol-1-yl)-N-(pyridin-3-ylmethyl)propanamide
• InChI: InChI=1S/C27H35N5O/c1-22-6-3-4-8-26(22)21-30-14-10-24(11-15-30)19-31(20-25-7-5-13-28-18-25)27(33)12-17-32-16-9-23(2)29-32/h3-9,13,16,18,24H,10-12,14-15,17,19-21H2,1-2H3
• InChI Key: NUIPGUWGRBOGAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)CCC(=O)N(CC2CCN(CC2)CC3=CC=CC=C3C)CC4=CN=CC=C4
• Molecular Formula: C27H35N5O
• Molecular Weight: 445.6 g/mol

Description

N-{[1-(2-methylbenzyl)-4-piperidinyl]methyl}-3-(3-methyl-1H-pyrazol-1-yl)-N-(3-pyridinylmethyl)propanamide is a useful research compound. Its molecular formula is C27H35N5O and its molecular weight is 445.6 g/mol. The purity is usually 95%.
The exact mass of the compound N-{[1-(2-methylbenzyl)-4-piperidinyl]methyl}-3-(3-methyl-1H-pyrazol-1-yl)-N-(3-pyridinylmethyl)propanamide is 445.28416076 g/mol and the complexity rating of the compound is 593. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

• The compound has been a subject of studies aimed at synthesizing novel heterocyclic systems, including thieno[2,3-c]pyridines and related structures, which have relevance in medicinal chemistry due to their potential biological activities. For instance, the synthesis of thieno[2,3-c]pyridines involved reactions with sulfur and active methylene nitriles, leading to compounds that could further react to produce pyridothienopyrimidines, among other derivatives (El-kashef et al., 2007).
• Another area of research has focused on the synthesis of benzopyranylamine compounds, demonstrating the versatility of the core structure in yielding compounds with potential anti-tumor activities. Such studies have highlighted the importance of specific structural modifications to enhance biological activity, particularly against various cancer cell lines (Jurd, 1996).

Molecular Interaction and Receptor Binding

• Research has also delved into the molecular interaction of similar compounds with cannabinoid receptors, providing insights into the conformational analysis and receptor binding mechanisms. This includes studies on antagonist activity against the CB1 cannabinoid receptor, highlighting the significance of structural features for binding affinity and specificity (Shim et al., 2002).

Potential Therapeutic Applications

• The structural analogs of this compound have been explored for their potential as anti-tumor agents, with specific focus on the structure-activity relationships of pyrazole derivatives as cannabinoid receptor antagonists. Such studies aim to identify compounds with enhanced selectivity and potency for therapeutic applications, especially in mitigating the side effects of cannabinoids (Lan et al., 1999).
• Additionally, research into the synthesis of thiopyrimidine and thiazolopyrimidine derivatives from specific cyclohexanone compounds has been conducted to investigate their antimicrobial properties, further indicating the broad spectrum of potential applications of these chemical frameworks (Hawas et al., 2012).